1-(4-(2-((Benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyl)ethanone

• IUPAC Name: 2-(3-methylphenyl)-1-[4-[2-(phenylmethoxymethyl)pyrrolidin-1-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C26H34N2O2/c1-21-7-5-10-23(17-21)18-26(29)27-15-12-24(13-16-27)28-14-6-11-25(28)20-30-19-22-8-3-2-4-9-22/h2-5,7-10,17,24-25H,6,11-16,18-20H2,1H3
• InChI Key: QOILYUDVIUFGRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)N2CCC(CC2)N3CCCC3COCC4=CC=CC=C4
• Molecular Formula: C26H34N2O2
• Molecular Weight: 406.6 g/mol

Description

1-(4-(2-((Benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyl)ethanone, also known as MDMB-4en-PINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It is a member of the indazole family of synthetic cannabinoids and is often used as a recreational drug. However, MDMB-4en-PINACA also has potential scientific research applications, particularly in the field of neuroscience.

Scientific Research Applications

Hydrogen-Bonding Patterns in Enaminones

Compounds similar to the queried chemical, such as (2Z)-1-(4-bromophenyl)-2-(pyrrolidin-2-ylidene)ethanone, exhibit intricate hydrogen-bonding patterns. These patterns involve bifurcated intra- and intermolecular hydrogen bonding between secondary amine and carbonyl groups, forming six-membered hydrogen-bonded rings and centrosymmetric dimers. Additionally, weak C-H...Br interactions link molecules into chains, providing insights into molecular interactions and crystal structures (Balderson et al., 2007).

Catalytic Behavior in Organometallic Chemistry

Research on related compounds, such as 1-(6-(quinoxalin-2-yl)pyridin-2-yl)ethanone, has led to the synthesis of NNN tridentate ligands. These ligands, when coordinated with iron(II) and cobalt(II) dichloride, form complexes exhibiting good catalytic activities for ethylene reactivity. This demonstrates potential applications in the field of catalysis and polymerization (Sun et al., 2007).

Anti-Microbial and Anti-Fungal Properties

Pyrrolidine derivatives, such as 3-O-benzylcarvotacetone, have been studied for their biological relevance, particularly in anti-microbial and anti-fungal properties. These compounds demonstrate activity against fungi like Cryptococcus neoformans and bacteria like methicillin-resistant Staphylococcus aureus, suggesting potential pharmaceutical applications (Masila et al., 2020).

Application in Polymer Synthesis

In organometallic chemistry, N,O-bidentate pyridyl functionalized alkoxy ligands have been used in the synthesis of metal-monoalkyl complexes, demonstrating applications in polymerizations of ε-caprolactone and l-lactide. This research indicates potential use in creating polymers with desirable properties (Wang et al., 2012).